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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B1598214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Violet 8, with the CAS number 82-33-7, is an anthraquinone-based dye known

chemically as 1,4-diamino-5-nitro-9,10-anthracenedione.[1] As a member of the disperse dye

class, it is characterized by its low water solubility and its application in dyeing hydrophobic

fibers such as polyester, acetate, and nylon.[2][3] This technical guide provides a detailed

characterization of Disperse Violet 8, encompassing its physicochemical properties, synthesis,

analytical methodologies, and available toxicological information. This document is intended to

serve as a comprehensive resource for researchers and scientists working with this compound.

Physicochemical Properties
Disperse Violet 8 is a dark blue or purple powder.[3] Its core structure is based on

anthraquinone, a tricyclic aromatic ketone. The presence of amino and nitro functional groups

significantly influences its chemical properties and color. A summary of its key physicochemical

properties is presented in the table below.
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Property Value Reference

CAS Number 82-33-7 [2][3][4]

Molecular Formula C₁₄H₉N₃O₄ [3][4][5]

Molecular Weight 283.24 g/mol [3][4][5]

Appearance Dark blue to purple powder [3]

Melting Point 257 °C [2]

Boiling Point 425.8°C (estimated) [2]

Solubility
Soluble in ethanol, acetone,

and benzene.
[3]

Synthesis
The primary manufacturing method for Disperse Violet 8 involves the nitration of 1,4-

diaminoanthraquinone.[3] This process is typically carried out using a nitrating agent in the

presence of sulfuric acid.

1,4-Diaminoanthraquinone

NitrationNitrating Agent (e.g., Nitric Acid)

Sulfuric Acid

Disperse Violet 8
(1,4-diamino-5-nitroanthraquinone)

Purification
(e.g., Crystallization) Purified Disperse Violet 8

Click to download full resolution via product page

A simplified workflow for the synthesis of Disperse Violet 8.

Analytical Characterization
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The characterization and quantification of Disperse Violet 8, particularly in complex matrices

like textiles, are predominantly achieved through chromatographic and spectroscopic

techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC, often coupled with a mass spectrometer (MS) or a photodiode array (PDA) detector, is

the method of choice for the separation and quantification of disperse dyes.

Experimental Protocol: HPLC-MS/MS Analysis

This protocol is a general guideline for the analysis of disperse dyes and can be adapted for

Disperse Violet 8.

Sample Preparation (Textile Matrix):

Accurately weigh approximately 1.0 g of the textile sample, cut into small pieces.

Place the sample in a suitable extraction vessel.

Add 20 mL of methanol and extract using ultrasonication at 50°C for 30 minutes.

Centrifuge the extract at 10,000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm PTFE filter into an autosampler vial.

Instrumentation:

LC System: A high-performance or ultra-high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

Mobile Phase:

A: Water with 0.1% formic acid

B: Methanol or Acetonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1598214?utm_src=pdf-body
https://www.benchchem.com/product/b1598214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gradient Elution: A typical gradient would start with a higher percentage of mobile phase A

and gradually increase the percentage of mobile phase B to elute the analyte.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

MS Detector: A triple quadrupole mass spectrometer with an electrospray ionization (ESI)

source operating in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) for quantification, using specific precursor

and product ion transitions for Disperse Violet 8.
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A general experimental workflow for the HPLC-MS/MS analysis of Disperse Violet 8 from a
textile matrix.

Spectroscopic Analysis
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UV-Visible (UV-Vis) Spectroscopy

As a colored compound, Disperse Violet 8 exhibits strong absorption in the visible region of

the electromagnetic spectrum. The λmax (wavelength of maximum absorbance) is a key

characteristic for its identification and quantification. While a specific spectrum for Disperse
Violet 8 is not readily available in public databases, anthraquinone dyes typically show a broad

absorption band in the visible range. For related 1,4-diaminoanthraquinone derivatives, the

λmax can range from 440 to 540 nm.[6]

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in the Disperse
Violet 8 molecule. The expected characteristic absorption bands are:

Wavenumber (cm⁻¹) Functional Group Vibration

3400 - 3200 N-H Stretching (amines)

1670 - 1630 C=O Stretching (quinone)

1590 - 1500 N-O
Asymmetric stretching (nitro

group)

1390 - 1300 N-O
Symmetric stretching (nitro

group)

1600 - 1450 C=C Aromatic ring stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.

¹H NMR: The proton NMR spectrum of Disperse Violet 8 would show signals in the aromatic

region (typically 7.0-9.0 ppm). The protons on the substituted and unsubstituted aromatic

rings would appear as distinct multiplets. The protons of the amino groups would likely

appear as broad signals.
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¹³C NMR: The carbon NMR spectrum would show characteristic signals for the carbonyl

carbons of the quinone system (typically in the range of 180-190 ppm) and the aromatic

carbons.

Toxicological Information
The toxicological profile of Disperse Violet 8 is not well-documented in publicly available

literature. Most safety data sheets indicate that there is no available data for acute toxicity (oral,

dermal, inhalation), skin corrosion/irritation, serious eye damage/irritation, respiratory or skin

sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity.[2]

However, some sources suggest that it may be a questionable carcinogen with experimental

tumorigenic and mutation data reported.[2] It is also noted that upon heating to decomposition,

it may emit toxic fumes of nitrogen oxides (NOx).[2]

It is important to note that studies on other disperse dyes, such as Disperse Violet 1 (1,4-

diaminoanthraquinone), have been conducted. For Disperse Violet 1, acute oral toxicity was

found to be low, and it was not mutagenic in several Ames assays, although some mutagenic

activity was observed under certain conditions.[7] Given the structural similarities, these

findings may provide some indication of the potential hazards of Disperse Violet 8, but direct

studies are necessary for a conclusive safety assessment.

Applications
The primary application of Disperse Violet 8 is in the dyeing of synthetic textiles. It is used for

polyester and its blended fabrics, as well as for acetate, triacetate, acrylic, and polyamide

fibers.[3] It can also be used for the coloring of plastics and as a solvent dye.[3]

Conclusion
Disperse Violet 8 is a commercially important anthraquinone dye with well-defined

physicochemical properties and established applications in the textile and plastics industries.

Its characterization is readily achievable through standard analytical techniques such as HPLC-

MS. However, a significant data gap exists regarding its toxicological profile. Researchers and

professionals handling this compound should exercise caution due to the limited safety data

and the potential for hazards associated with related compounds. Further toxicological studies

are warranted to fully assess the health and environmental impact of Disperse Violet 8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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